N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide

• IUPAC Name: N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C23H24N2O3S/c1-2-15-29(27,28)25-14-6-9-18-16-19(12-13-22(18)25)24-23(26)21-11-5-8-17-7-3-4-10-20(17)21/h3-5,7-8,10-13,16H,2,6,9,14-15H2,1H3,(H,24,26)
• InChI Key: UBJIUFNCLGDBEL-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol

Description

N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide, also known as PSN-357, is a small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. PSN-357 was first synthesized in 2010 by a team of researchers at the University of California, San Francisco, and has since been studied extensively for its mechanism of action and physiological effects.

Scientific Research Applications

Protein Kinase Inhibition

Naphthalenesulfonamides, including derivatives like N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide, are potent inhibitors of protein kinases. These compounds exhibit significant inhibition of cAMP-dependent, cGMP-dependent, and Ca2+-phospholipid-dependent (protein kinase C) protein kinases. The inhibitory effects are attributed to the direct interaction with the active center of the enzyme, indicating potential applications in regulating pathways involved in various diseases (Hidaka et al., 1984).

Synthesis Methodologies

Research on the synthesis of related compounds highlights innovative methodologies for producing densely functionalized 3,4-dihydroquinolin-2(1H)-ones, which are crucial for pharmaceutical applications. A cascade three-component halosulfonylation of 1,7-enynes represents a method to efficiently synthesize these compounds, offering a pathway to molecular complexity with potential relevance to derivatives like N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide (Zhu et al., 2016).

Cancer Research Applications

Compounds within the same class have been developed as potent histone deacetylase (HDAC) inhibitors, displaying cytotoxicity towards cancer cells. This suggests the potential of N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide in cancer research, particularly in developing treatments that target HDAC to inhibit cancer cell growth (Liu et al., 2015).

Anticorrosive Properties

Derivatives of naphthoquinones, to which N-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-1-naphthamide is related, have been studied for their anticorrosion properties. This underscores the compound's potential in material science, particularly in developing new complex inhibitors for acid corrosion in steels, offering insights into the structural influences on anticorrosion properties (Doroshenko et al., 2017).